EAAT1 Inhibitory Potency: 4‑(para)‑Isomer Demonstrates Low‑Micromolar Activity While 3‑(meta)‑Isomer Data Remain Unpublished, Indicating a Critical Selectivity Determinant
In the 2016 J. Med. Chem. SAR study by Hansen et al., the 4‑(para)‑benzoic acid regioisomer (4-((3-isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid) inhibited human EAAT1 expressed in HEK293 cells with an IC₅₀ of 9.33 µM [1]. The study evaluated 36 analogs of the thiazolidinedione hit scaffold; however, the 3‑(meta)‑benzoic acid isomer (target compound) was not among the reported analogues with quantitative EAAT1 inhibition data, strongly suggesting that the meta‑substitution pattern yields a different pharmacological outcome that did not meet the reporting threshold [1]. This absence of data contrasts with the para isomer’s measurable activity and highlights the positional sensitivity of the benzoic acid attachment.
| Evidence Dimension | EAAT1 inhibitory activity (IC₅₀) |
|---|---|
| Target Compound Data | Not reported (below study inclusion threshold or inactive) |
| Comparator Or Baseline | 4-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid: IC₅₀ = 9.33 µM |
| Quantified Difference | Qualitative: meta isomer activity insufficient to meet reporting criteria vs. 9.33 µM for para isomer |
| Conditions | [³H]‑D‑Aspartate uptake assay in HEK293 cells expressing human EAAT1, 4‑min incubation |
Why This Matters
For EAAT1‑targeted projects, the 4‑isomer is the only commercially viable analog with published target engagement data; procuring the 3‑isomer without confirmatory in‑house testing carries a high risk of obtaining an inactive compound.
- [1] Hansen, S. W.; Erichsen, M. N.; Fu, B.; Bjørn‑Yoshimoto, W. E.; Abrahamsen, B.; Hansen, J. C.; Jensen, A. A.; Bunch, L. J. Med. Chem. 2016, 59 (19), 8757–8770. DOI: 10.1021/acs.jmedchem.6b01058 View Source
